Cas no 1883803-11-9 ({1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid)
1883803-11-9 structure
Product Name:{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid
CAS No:1883803-11-9
MF:C11H13BN2O3
MW:232.043522596359
CID:5655889
PubChem ID:165981500
Update Time:2023-11-24
{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27736940
- {1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid
- 1883803-11-9
- {1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid
-
- Inchi: 1S/C11H13BN2O3/c1-17-11-4-2-3-9(5-11)7-14-8-10(6-13-14)12(15)16/h2-6,8,15-16H,7H2,1H3
- InChI Key: CUFGOCSXWUOYCK-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)CN1C=C(B(O)O)C=N1
Computed Properties
- Exact Mass: 232.1019224g/mol
- Monoisotopic Mass: 232.1019224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5Ų
{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27736940-0.05g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 0.05g |
$636.0 | 2025-03-19 | |
| Enamine | EN300-27736940-0.1g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 0.1g |
$666.0 | 2025-03-19 | |
| Enamine | EN300-27736940-0.25g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 0.25g |
$696.0 | 2025-03-19 | |
| Enamine | EN300-27736940-0.5g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 0.5g |
$726.0 | 2025-03-19 | |
| Enamine | EN300-27736940-1.0g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 1.0g |
$757.0 | 2025-03-19 | |
| Enamine | EN300-27736940-2.5g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 2.5g |
$1483.0 | 2025-03-19 | |
| Enamine | EN300-27736940-5.0g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 5.0g |
$2193.0 | 2025-03-19 | |
| Enamine | EN300-27736940-10.0g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 95.0% | 10.0g |
$3254.0 | 2025-03-19 | |
| Enamine | EN300-27736940-1g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 1g |
$757.0 | 2023-09-10 | ||
| Enamine | EN300-27736940-5g |
{1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-yl}boronic acid |
1883803-11-9 | 5g |
$2193.0 | 2023-09-10 |
{1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
1883803-11-9 ({1-(3-methoxyphenyl)methyl-1H-pyrazol-4-yl}boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk